Cas no 1228875-16-8 (6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonamide)

6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonamide structure
1228875-16-8 structure
Product Name:6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonamide
CAS No:1228875-16-8
MF:C6H4ClF3N2O2S
MW:260.621369361877
MDL:MFCD18072465
CID:1005577
PubChem ID:70700726
Update Time:2025-04-20

6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonamide
    • 6-chloro-5-(trifluoromethyl)-3-Pyridinesulfonamide
    • AMY26334
    • DB-062112
    • SCHEMBL1700752
    • 1228875-16-8
    • AS-41242
    • EN300-256110
    • AKOS016008232
    • AZUGNASGYNDTNJ-UHFFFAOYSA-N
    • MFCD18072465
    • 3-Pyridinesulfonamide, 6-chloro-5-(trifluoromethyl)-
    • DTXSID60743522
    • CS-0215518
    • 6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonamide, 98%
    • Z1509625346
    • C6H4ClF3N2O2S
    • MDL: MFCD18072465
    • Inchi: 1S/C6H4ClF3N2O2S/c7-5-4(6(8,9)10)1-3(2-12-5)15(11,13)14/h1-2H,(H2,11,13,14)
    • InChI Key: AZUGNASGYNDTNJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(F)(F)F)C=C(C=N1)S(N)(=O)=O

Computed Properties

  • Exact Mass: 259.96300
  • Monoisotopic Mass: 259.9634107g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 81.43000
  • LogP: 3.18230

6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonamide Pricemore >>

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